Cas no 1327646-08-1 (1-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}-4-(furan-2-carbonyl)piperazine hydrochloride)

• Product Name: 1-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}-4-(furan-2-carbonyl)piperazine hydrochloride
• CAS No: 1327646-08-1
• MF: C₁₉H₁₉Cl₂N₃O₂S
• MW: 424.344061136246
• CID: 5939594
• PubChem ID: 71780255
• Update Time: 2025-05-30

1-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}-4-(furan-2-carbonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}-4-(furan-2-carbonyl)piperazine hydrochloride
• [4-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-(furan-2-yl)methanone:hydrochloride
• 1-{[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]METHYL}-4-(FURAN-2-CARBONYL)PIPERAZINE HYDROCHLORIDE
• F5461-0708
• AKOS026685549
• VU0643732-1
• (4-((4-(4-chlorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone hydrochloride
• [4-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-(furan-2-yl)methanone;hydrochloride
• 1327646-08-1

• Inchi： 1S/C19H18ClN3O2S.ClH/c20-15-5-3-14(4-6-15)16-13-26-18(21-16)12-22-7-9-23(10-8-22)19(24)17-2-1-11-25-17;/h1-6,11,13H,7-10,12H2;1H
• InChI Key： MDJDWHFJJXYKDU-UHFFFAOYSA-N
• SMILES： [H]Cl.C(N1CCN(CC2=NC(C3=CC=C(Cl)C=C3)=CS2)CC1)(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 423.0575034g/mol
• Monoisotopic Mass: 423.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}-4-(furan-2-carbonyl)piperazine hydrochloride

Compound CAS No. 1327646-08-1: 1-{4-(4-Chlorophenyl)-1,3-thiazol-2-ylmethyl}-4-(furan-2-carbonyl)piperazine Hydrochloride

The compound with CAS No. 1327646-08-1, named 1-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}-4-(furan-2-carbonyl)piperazine hydrochloride, is a highly specialized chemical entity with significant potential in the fields of pharmacology and material science. This compound is characterized by its complex molecular structure, which includes a piperazine ring, a thiazole moiety, and a furan group. The presence of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. The thiazole ring in this compound contributes to its stability and bioavailability, making it an attractive candidate for therapeutic agents. Additionally, the furan group introduces electron-withdrawing properties, which can enhance the molecule's reactivity and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including cross-coupling reactions and ring-closing metathesis, to achieve high yields and purity. These advancements in synthetic chemistry have significantly improved the scalability of the compound's production, making it more accessible for further research and development.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies. It exhibits potent activity against various enzymes and receptors, suggesting its potential as a lead compound for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Furthermore, its hydrochloride salt form ensures optimal solubility and bioavailability, which are critical factors for drug delivery.

The structural uniqueness of this compound also makes it a valuable tool in material science. Its ability to form stable complexes with metal ions has led to its exploration in the development of novel catalysts and sensors. For instance, recent research has demonstrated its potential as a ligand in homogeneous catalysis for organic transformations.

From an environmental perspective, the compound's biodegradability and ecological impact have been thoroughly investigated. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, the compound with CAS No. 1327646-08-1 represents a significant advancement in chemical innovation. Its unique structure, coupled with cutting-edge synthetic methodologies and promising pharmacological profiles, positions it as a key player in both therapeutic development and materials science. As research continues to uncover its full potential, this compound is expected to contribute significantly to various scientific disciplines.